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Compound of Interest

Compound Name:
N-Biotinyl-N'-Boc-1,4-

butanediamine

Cat. No.: B8223236 Get Quote

CAS Number: 1001575-89-8

This technical guide provides an in-depth overview of N-Biotinyl-N'-Boc-1,4-butanediamine,

a heterobifunctional linker crucial for various applications in chemical biology, drug discovery,

and proteomics. This document is intended for researchers, scientists, and drug development

professionals, offering detailed information on its properties, synthesis, and key applications.

Core Compound Properties
N-Biotinyl-N'-Boc-1,4-butanediamine is a versatile chemical tool that incorporates a biotin

moiety for affinity-based applications and a Boc-protected amine for controlled chemical

modifications. The 1,4-butanediamine spacer provides a flexible linkage between these two

functional groups.

Property Value Reference

Molecular Formula C₁₉H₃₄N₄O₄S [1][2]

Molecular Weight 414.57 g/mol [1]

Purity Typically >96% [1]

Appearance White to off-white solid

Storage -20°C [2][3]
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Synthesis and Characterization
While a specific, detailed protocol for the synthesis of N-Biotinyl-N'-Boc-1,4-butanediamine is

not readily available in peer-reviewed literature, a general synthetic strategy can be inferred

from standard bioconjugation techniques and patent literature for similar compounds. The

synthesis involves the reaction of a mono-Boc-protected 1,4-butanediamine with an activated

biotin derivative.

General Synthetic Workflow
The synthesis can be logically divided into two main stages: the preparation of the mono-

protected diamine and its subsequent biotinylation.

Stage 1: Mono-Boc Protection

Stage 2: Biotinylation

1,4-Butanediamine

Mono-Boc-1,4-butanediamine

 Boc₂O, Solvent

Boc-Anhydride

N-Biotinyl-N'-Boc-1,4-butanediamine

 Base, Solvent

Activated Biotin (e.g., Biotin-NHS ester)

Click to download full resolution via product page

Caption: General synthetic workflow for N-Biotinyl-N'-Boc-1,4-butanediamine.

Experimental Protocol (Hypothetical)
Materials:
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N-Boc-1,4-butanediamine (CAS: 68076-36-8)

Biotin-N-hydroxysuccinimide ester (Biotin-NHS)

Anhydrous Dimethylformamide (DMF)

Triethylamine (TEA)

Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Silica gel for column chromatography

Procedure:

Reaction Setup: In a round-bottom flask, dissolve N-Boc-1,4-butanediamine (1 equivalent) in

anhydrous DMF.

Addition of Base: Add triethylamine (1.2 equivalents) to the solution and stir for 10 minutes at

room temperature.

Biotinylation: Slowly add a solution of Biotin-NHS (1 equivalent) in anhydrous DMF to the

reaction mixture.

Reaction Monitoring: Allow the reaction to proceed at room temperature overnight. Monitor

the reaction progress by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, remove the DMF under reduced pressure. Dissolve

the residue in DCM and wash sequentially with saturated sodium bicarbonate solution and

brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.
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Purification: Purify the crude product by silica gel column chromatography using a suitable

eluent system (e.g., a gradient of methanol in dichloromethane) to yield pure N-Biotinyl-N'-
Boc-1,4-butanediamine.

Characterization
The structure and purity of the synthesized compound should be confirmed by standard

analytical techniques.

Technique Expected Observations

¹H NMR

Peaks corresponding to the biotin moiety, the

butanediamine linker, and the Boc protecting

group.

¹³C NMR
Resonances for all unique carbon atoms in the

molecule.

Mass Spectrometry (MS)
A molecular ion peak corresponding to the

calculated molecular weight (414.57 g/mol ).

High-Performance Liquid Chromatography

(HPLC)
A single major peak indicating high purity.

Applications in Research and Drug Development
N-Biotinyl-N'-Boc-1,4-butanediamine is a valuable tool in various research areas due to its

dual functionality.

Proteolysis Targeting Chimeras (PROTACs)
A significant application of this linker is in the synthesis of PROTACs.[4][5][6] PROTACs are

bifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the

ubiquitination and subsequent degradation of the target protein by the proteasome.

The biotin group can be used as a handle for purification or detection, while the Boc-protected

amine allows for the attachment of a ligand for either the target protein or the E3 ligase.
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Caption: Workflow for the synthesis of a biotinylated PROTAC.

Bioconjugation and Affinity Chromatography
The biotin moiety allows for strong and specific binding to avidin and streptavidin. This property

is exploited in various bioconjugation and purification techniques.

Experimental Workflow for Protein Biotinylation and Purification:

Deprotection: The Boc group of N-Biotinyl-N'-Boc-1,4-butanediamine is removed using an

acid such as trifluoroacetic acid (TFA) to yield the free amine.

Activation: The deprotected linker is then activated, for example, by converting the free

amine to an NHS ester or other reactive group.

Conjugation: The activated biotin linker is reacted with the protein of interest, targeting

available amine groups (e.g., lysine residues).
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Purification: The biotinylated protein can be purified from the reaction mixture using

streptavidin-coated beads.

Elution: The purified protein is then eluted from the beads.

Linker Preparation

Bioconjugation & Purification

N-Biotinyl-N'-Boc-
1,4-butanediamine Deprotected Linker

 Deprotection

Biotinylated Protein

 Conjugation

Protein
Purified Protein Complex Binding

Streptavidin Beads
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Caption: Bioconjugation and affinity purification workflow.

Signaling Pathways
As a synthetic linker, N-Biotinyl-N'-Boc-1,4-butanediamine itself is not directly involved in

cellular signaling pathways. However, the molecules it is used to create, such as PROTACs,

are designed to modulate specific signaling pathways by inducing the degradation of key

proteins within those pathways. The choice of the target protein ligand determines which

pathway will be affected.

Conclusion
N-Biotinyl-N'-Boc-1,4-butanediamine is a highly valuable heterobifunctional linker for

researchers in the life sciences. Its well-defined structure, combining a biotin handle with a

protected amine, allows for the controlled synthesis of complex biomolecules and chemical

probes. Its application in the development of PROTACs highlights its importance in the
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advancement of novel therapeutic strategies. This guide provides a foundational understanding

of its properties and potential applications, serving as a valuable resource for its effective

utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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